Cas no 1251002-72-8 (tert-butyl 3-(hydroxymethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrazine-5-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrazine-5-carboxylate
• CAS No: 1251002-72-8
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• MDL: MFCD17017141
• CID: 2900795
• PubChem ID: 71305910
• Update Time: 2025-04-21

tert-butyl 3-(hydroxymethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrazine-5-carboxylate
• CS-0272866
• EN300-2903382
• tert-Butyl 3-(hydroxymethyl)-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate
• 1251002-72-8
• tert-butyl 3-(hydroxymethyl)-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrazine-5-carboxylate
• tert-butyl 3-(hydroxymethyl)-6,7-dihydro-4H-triazolo[1,5-a]pyrazine-5-carboxylate
• tert-Butyl3-(hydroxymethyl)-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate
• AT35053

• MDL： MFCD17017141
• Inchi： 1S/C11H18N4O3/c1-11(2,3)18-10(17)14-4-5-15-9(6-14)8(7-16)12-13-15/h16H,4-7H2,1-3H3
• InChI Key： MOOGNSHJRNFGGF-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(CO)N=NN2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.13789045Da
• Monoisotopic Mass: 254.13789045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 80.5Ų